Cas no 139425-75-5 (4-Thiazolemethanamine, 2-chloro-)

• Product Name: 4-Thiazolemethanamine, 2-chloro-
• CAS No: 139425-75-5
• MF: C₄H₅ClN₂S
• MW: 148.613898038864
• CID: 902789
• PubChem ID: 45121823
• Update Time: 2025-07-09

4-Thiazolemethanamine, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine, 2-chloro-
• 1-(2-Chloro-1,3-thiazol-4-yl)methanamine
• 2-Chloro-4-aMinoMethylthiazole
• 139425-75-5
• (2-Chloro-4-thiazolyl)methanamine
• MFCD18821113
• SY346136
• DB-272921
• SCHEMBL1751317
• EN300-4403245
• (2-CHLORO-1,3-THIAZOL-4-YL)METHANAMINE
• G69090
• 4-Thiazolemethanamine, 2-chloro-
• (2-chlorothiazol-4-yl)methanamine

• Inchi： 1S/C4H5ClN2S/c5-4-7-3(1-6)2-8-4/h2H,1,6H2
• InChI Key： BEONHKYAZHIDOA-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)CN

Computed Properties

• Exact Mass: 147.98635
• Monoisotopic Mass: 147.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Thiazolemethanamine, 2-chloro-

Exploring 4-Thiazolemethanamine, 2-chloro- (CAS No. 139425-75-5): Properties, Applications, and Research Insights

4-Thiazolemethanamine, 2-chloro- (CAS No. 139425-75-5) is a specialized heterocyclic compound featuring a thiazole ring core substituted with a chloromethyl group. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of both chloro and amine functional groups enables diverse chemical modifications, making it valuable for synthesizing bioactive derivatives.

Recent studies highlight the compound's role in developing small-molecule inhibitors targeting enzymatic pathways. Researchers are particularly interested in its structure-activity relationship (SAR) optimizations for applications in metabolic disorder therapeutics. The thiazole scaffold's electron-rich nature also facilitates interactions with biological targets, a property leveraged in drug discovery pipelines. Notably, its chloro-substitution enhances stability while allowing further functionalization via cross-coupling reactions.

From an industrial perspective, 4-Thiazolemethanamine, 2-chloro- is increasingly referenced in patents related to crop protection agents. Its derivatization potential aligns with the growing demand for eco-friendly pesticides, addressing sustainability concerns in agriculture. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control during its synthesis, ensuring high purity for research applications.

Environmental and safety profiles of this compound remain a key focus area. While not classified as hazardous under standard protocols, proper handling guidelines emphasize the use of personal protective equipment (PPE) during laboratory procedures. Regulatory-compliant storage conditions (e.g., anhydrous environments at controlled temperatures) are recommended to maintain stability.

The compound's relevance extends to material science, where its incorporation into coordination polymers demonstrates utility in sensor technologies. This interdisciplinary applicability answers frequent search queries about "multifunctional thiazole derivatives" and "chloro-substituted amine applications." Ongoing research explores its electrochemical properties for energy storage systems, tapping into the renewable energy trend.

For synthetic chemists, optimization of green chemistry routes (e.g., catalytic methods reducing halogenated waste) represents a major advancement. Peer-reviewed publications detail improved yields via microwave-assisted synthesis, addressing efficiency concerns raised in academic forums. Such innovations align with industry demands for cost-effective scaling while minimizing ecological footprints.

In summary, 4-Thiazolemethanamine, 2-chloro- exemplifies how niche chemical entities drive progress across multiple sectors. Its dual functionality as a pharmacophore and material precursor ensures sustained scientific interest, reflected in rising publication metrics and patent filings worldwide.